Cas no 79551-90-9 (2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-)

• Product name: 2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
• CAS No: 79551-90-9
• MF: C₁₁H₁₆N₂O₁₅P₃Br
• MW: 589.07454
• CID: 567449
• PubChem ID: 5273539

2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-[(1E)-2-bromoethenyl]-1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
• 5-(2-bromovinyl)-1-arabinofuranosyluracil 5'-triphosphate
• [[(2R,3S,4S,5R)-5-[5-[(E)-2-bromoethenyl]-2,4-dioxopyrimidin-1-yl]-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 2,4(1H,3H)-Pyrimidinedione, 5-(2-bromoethenyl)-1-(5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-arabinofuranosyl)-, (E)-
• BVaraUTP
• [[(2R,3S,4S,5R)-5-[5-[(E)-2-bromovinyl]-2,4-dioxo-pyrimidin-1-yl]-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 2,4(1H,3H)-Pyrimidinedione, 5-[(E)-2-bromoethenyl]-1-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-.beta.-D-arabinofuranosyl]-
• 79551-90-9
• Brvarafutp

• Inchi： InChI=1S/C11H16BrN2O15P3/c12-2-1-5-3-14(11(18)13-9(5)17)10-8(16)7(15)6(27-10)4-26-31(22,23)29-32(24,25)28-30(19,20)21/h1-3,6-8,10,15-16H,4H2,(H,22,23)(H,24,25)(H,13,17,18)(H2,19,20,21)/b2-1+/t6-,7-,8+,10-/m1/s1
• InChI Key： JNMYFIFJJZAASP-HQNLTJAPSA-N
• SMILES： C1=C(C(=O)NC(=O)N1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O)C=CBr

Computed Properties

• Exact Mass: 587.89469g/mol
• Monoisotopic Mass: 587.89469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 964
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259Ų
• XLogP3: -5